![molecular formula C13H13NO B3152007 7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-one CAS No. 7257-25-2](/img/structure/B3152007.png)
7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-one
Overview
Description
7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-one is a compound with the linear formula C13H13NO . It is a light yellow solid .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C13H13NO/c15-12-8-4-2-6-10-9-5-1-3-7-11(9)14-13(10)12/h1,3,5,7,14H,2,4,6,8H2 . This indicates the presence of a cyclohepta[b]indole backbone with a ketone functional group at the 6-position .Physical and Chemical Properties Analysis
This compound is a light yellow solid . It has a molecular weight of 199.25 . The compound should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Synthesis and Classification of Indoles
Indole alkaloids, including compounds related to "7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-one," have inspired chemists for over a century due to their complex structures and challenging synthesis. The development of new methods for indole synthesis has been a significant area of research. A review by Taber and Tirunahari (2011) provides a comprehensive classification of indole synthesis methods, highlighting the importance of understanding the strategic approaches for constructing the indole nucleus for further applications in drug discovery and organic synthesis (Taber & Tirunahari, 2011).
Biological and Pharmacological Properties
Indole-based compounds are known for their diverse biological activities. Rao, Maiti, and Chanda (2017) reviewed the synthesis and applications of tetrahydro-β-carboline scaffolds, a structural motif common in indole-based alkaloids, highlighting their significance in drug discovery due to their biological properties (Rao, Maiti, & Chanda, 2017). Deka, Deb, and Baruah (2020) discussed the C2-functionalization of indoles via umpolung, emphasizing the importance of this approach in synthesizing bioactive indole derivatives (Deka, Deb, & Baruah, 2020).
Anticancer Applications
Indole derivatives have shown significant potential in anticancer research. Kumar et al. (2020) discussed the medicinal perspective of indole derivatives, highlighting recent developments and structure-activity relationship studies that underscore their importance in developing novel anticancer agents (Kumar et al., 2020). The review by Song et al. (2020) on indole alkaloids, synthetic dimers, and hybrids also emphasizes their potential in vivo anticancer activity, illustrating the versatility of indole scaffolds in therapeutic applications (Song et al., 2020).
Mechanism of Action
Target of Action
The primary target of 7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one is the HCV NS5B polymerase . This enzyme plays a crucial role in the replication of the Hepatitis C Virus (HCV), making it a key target for antiviral drugs .
Mode of Action
7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one interacts with the HCV NS5B polymerase, inhibiting its function
Biochemical Pathways
By inhibiting the HCV NS5B polymerase, 7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one disrupts the replication of the Hepatitis C Virus This affects the viral life cycle and can lead to a reduction in viral load
Result of Action
The inhibition of HCV NS5B polymerase by 7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one leads to a disruption in the replication of the Hepatitis C Virus . This can result in a reduction in viral load, potentially alleviating the symptoms of Hepatitis C.
Properties
IUPAC Name |
7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c15-12-8-4-2-6-10-9-5-1-3-7-11(9)14-13(10)12/h1,3,5,7,14H,2,4,6,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHIOOOPODSRCSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)C2=C(C1)C3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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